Cas no 2680648-19-3 (3-Bromo-2-methyl-6-(2,2,2-trifluoroacetamido)benzoic acid)

• Product Name: 3-Bromo-2-methyl-6-(2,2,2-trifluoroacetamido)benzoic acid
• CAS No: 2680648-19-3
• MF: C₁₀H₇BrF₃NO₃
• MW: 326.066692590714
• CID: 5620350
• PubChem ID: 165938710
• Update Time: 2025-06-13

3-Bromo-2-methyl-6-(2,2,2-trifluoroacetamido)benzoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28294731
• 2680648-19-3
• 3-bromo-2-methyl-6-(2,2,2-trifluoroacetamido)benzoic acid
• 3-Bromo-2-methyl-6-(2,2,2-trifluoroacetamido)benzoic acid

• Inchi： 1S/C10H7BrF3NO3/c1-4-5(11)2-3-6(7(4)8(16)17)15-9(18)10(12,13)14/h2-3H,1H3,(H,15,18)(H,16,17)
• InChI Key： CJJPKKGJYMOLJB-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C(=O)O)C=1C)NC(C(F)(F)F)=O

Computed Properties

• Exact Mass: 324.95614g/mol
• Monoisotopic Mass: 324.95614g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 66.4Ų

Additional information on 3-Bromo-2-methyl-6-(2,2,2-trifluoroacetamido)benzoic acid

Comprehensive Overview of 3-Bromo-2-methyl-6-(2,2,2-trifluoroacetamido)benzoic acid (CAS No. 2680648-19-3)

3-Bromo-2-methyl-6-(2,2,2-trifluoroacetamido)benzoic acid (CAS No. 2680648-19-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of benzoic acid derivatives, which are widely utilized in the synthesis of active pharmaceutical ingredients (APIs) and other high-value chemicals. The presence of both bromo and trifluoroacetamido functional groups makes it a versatile intermediate for further chemical modifications, particularly in the development of novel therapeutics and agrochemicals.

One of the key reasons for the growing interest in 3-Bromo-2-methyl-6-(2,2,2-trifluoroacetamido)benzoic acid is its potential application in drug discovery. Researchers are increasingly exploring its utility in the synthesis of small molecule inhibitors, which are critical in targeting specific enzymes or proteins involved in diseases such as cancer and inflammatory disorders. The compound's unique structural features, including the electron-withdrawing trifluoroacetamido group, enhance its reactivity and selectivity, making it a valuable building block in medicinal chemistry.

In addition to its pharmaceutical applications, 3-Bromo-2-methyl-6-(2,2,2-trifluoroacetamido)benzoic acid is also being investigated for its role in agrochemical development. The compound's ability to act as a precursor for herbicides and pesticides has sparked interest among agrochemical researchers. Its brominated aromatic ring provides a robust framework for further functionalization, enabling the creation of compounds with enhanced bioactivity and environmental stability.

The synthesis of 3-Bromo-2-methyl-6-(2,2,2-trifluoroacetamido)benzoic acid typically involves multi-step organic reactions, including halogenation and amidation processes. These reactions require precise control of reaction conditions to ensure high yields and purity. Advanced analytical techniques such as NMR spectroscopy and mass spectrometry are employed to characterize the compound and confirm its structural integrity. The availability of high-purity 3-Bromo-2-methyl-6-(2,2,2-trifluoroacetamido)benzoic acid is crucial for its successful application in research and industrial settings.

From an environmental and sustainability perspective, the use of 3-Bromo-2-methyl-6-(2,2,2-trifluoroacetamido)benzoic acid aligns with the broader trend toward green chemistry. Researchers are exploring eco-friendly synthesis routes and catalytic methods to minimize waste and reduce the environmental footprint of chemical production. This focus on sustainability is particularly relevant given the increasing regulatory scrutiny on chemical manufacturing processes.

The compound's stability under various conditions is another area of interest. Studies have shown that 3-Bromo-2-methyl-6-(2,2,2-trifluoroacetamido)benzoic acid exhibits good thermal and chemical stability, making it suitable for long-term storage and transportation. This property is essential for its commercial viability and widespread adoption in different industries.

In conclusion, 3-Bromo-2-methyl-6-(2,2,2-trifluoroacetamido)benzoic acid (CAS No. 2680648-19-3) is a promising compound with diverse applications in pharmaceuticals and agrochemicals. Its unique structural features, combined with its reactivity and stability, make it a valuable asset for researchers and industrial chemists alike. As the demand for innovative chemical solutions continues to grow, this compound is poised to play a pivotal role in advancing scientific and technological breakthroughs.